Cas no 62276-02-2 (Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, methyl ester)

Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, methyl ester structure
62276-02-2 structure
Product Name:Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, methyl ester
CAS No:62276-02-2
MF:C14H11N3O6
MW:317.253643274307
CID:451209
PubChem ID:3950673
Update Time:2025-04-19

Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, methyl ester
    • methyl 4-(2,4-dinitroanilino)benzoate
    • Methyl 4-[(2,4-dinitrophenyl)amino]benzoate
    • 62276-02-2
    • AKOS000285987
    • DTXSID70398183
    • Inchi: 1S/C14H11N3O6/c1-23-14(18)9-2-4-10(5-3-9)15-12-7-6-11(16(19)20)8-13(12)17(21)22/h2-8,15H,1H3
    • InChI Key: FBHWDEJQRVQXON-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(=CC=1)NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 317.06483
  • Monoisotopic Mass: 317.06478508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • PSA: 124.61
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